Cas no 176226-39-4 (Loganic acid 6'-glucoside)

• Product Name: Loganic acid 6'-glucoside
• CAS No: 176226-39-4
• MF: C₂₂H₃₄O₁₅
• MW: 538.50
• CID: 4670434
• PubChem ID: 163003828
• Update Time: 2025-10-29

Loganic acid 6'-glucoside Chemical and Physical Properties

Names and Identifiers

• Loganic acid 6'-glucoside
• 8-Epi-Loganic acid-6'-O-b-D-glucoside
• CS-0149527
• A-D-glucoside
• (1S,4aS,6S,7R,7aS)-6-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
• Loganic acid 6 inverted exclamation marka-O-
• HY-N9000
• AKOS040760846
• Loganic acid 6??-O-??-D-glucoside
• 176226-39-4
• 8-Epi-Loganic acid-6'-O-beta-D-glucoside
• DA-54992
• Loganic acid 6a?O-I(2)-D-glucoside

• Inchi： 1S/C22H34O15/c1-6-9(24)2-7-8(19(31)32)4-33-20(12(6)7)37-22-18(30)16(28)14(26)11(36-22)5-34-21-17(29)15(27)13(25)10(3-23)35-21/h4,6-7,9-18,20-30H,2-3,5H2,1H3,(H,31,32)/t6-,7+,9-,10+,11+,12+,13+,14+,15-,16-,17+,18+,20-,21+,22-/m0/s1
• InChI Key： XCXZPJYVZYGBQA-QKPADMPASA-N
• SMILES： OC(C1=CO[C@@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](O)[C@H](O2)CO[C@@H]2O[C@H](CO)[C@H]([C@H](O)[C@H]2O)O)O)[C@@]2([C@H]([C@H](C[C@]12[H])O)C)[H])=O

Computed Properties

• Exact Mass: 538.18977037 g/mol
• Monoisotopic Mass: 538.18977037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 245
• Molecular Weight: 538.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides

Additional information on Loganic acid 6'-glucoside

Exploring the Potential of Loganic Acid 6'-Glucoside (CAS No. 176226-39-4) in Modern Research and Applications

Loganic acid 6'-glucoside (CAS No. 176226-39-4) is a naturally occurring iridoid glycoside that has garnered significant attention in recent years due to its potential therapeutic and nutraceutical applications. This compound, a derivative of loganic acid, is found in various plant species, particularly those belonging to the Gentianaceae family. Researchers are increasingly interested in its bioactive properties, which may contribute to its role in anti-inflammatory, antioxidant, and neuroprotective activities.

The structural uniqueness of loganic acid 6'-glucoside lies in its combination of a cyclopentanopyran skeleton with a glucose moiety. This molecular configuration enhances its solubility and bioavailability compared to its aglycone counterpart, loganic acid. Recent studies have highlighted its potential in modulating metabolic pathways, making it a subject of interest for metabolic syndrome research and natural product drug discovery.

One of the most compelling aspects of loganic acid 6'-glucoside is its potential role in gut microbiota modulation. With the growing scientific focus on the gut-brain axis and microbiome health, this compound's ability to influence microbial populations while exhibiting low toxicity makes it a promising candidate for functional food applications. Its presence in traditional medicinal plants like Gentiana lutea suggests historical use that modern science is now validating.

From a biochemical perspective, loganic acid 6'-glucoside serves as an important intermediate in the biosynthesis of secoiridoid compounds. This pathway is particularly significant in plants producing valuable medicinal compounds, positioning this molecule as both a potential therapeutic agent and a biotechnological target for sustainable production through plant cell cultures or microbial engineering.

The analytical characterization of loganic acid 6'-glucoside typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for quality control in research and potential commercial applications, especially given the compound's structural similarity to other iridoids. Standardization of extraction and purification protocols remains an active area of investigation to ensure reproducibility in pharmacological studies.

In the context of personalized nutrition and precision medicine, loganic acid 6'-glucoside presents intriguing possibilities. Its potential to interact with multiple biological targets while maintaining a favorable safety profile aligns with current trends toward multi-target therapeutics. Research is exploring its possible synergistic effects with other phytochemicals, which could lead to novel herbal formulations or nutraceutical combinations.

The market for specialized plant-derived compounds like loganic acid 6'-glucoside is expanding, driven by consumer demand for evidence-based natural products. While currently primarily used in research settings, its potential transition to commercial applications depends on ongoing studies elucidating its mechanisms of action and optimal delivery systems. The compound's stability under various processing conditions is another important consideration for product development.

Future research directions for loganic acid 6'-glucoside may include detailed pharmacokinetic studies, clinical trials for specific health indications, and development of green extraction methods to enhance sustainability. As analytical techniques become more sophisticated, we may discover additional isomers or derivatives with potentially enhanced bioactivity, further expanding the therapeutic potential of this interesting natural product.

From an ecological perspective, the sustainable sourcing of loganic acid 6'-glucoside-containing plants raises important considerations about biodiversity conservation and ethical wildcrafting practices. This has led to increased interest in developing in vitro production systems as an alternative to wild harvesting, aligning with global sustainability goals while meeting the growing demand for plant-derived bioactive compounds.

The scientific community continues to uncover new dimensions of loganic acid 6'-glucoside's biological activities. Recent investigations suggest potential applications in skin health formulations due to its antioxidant properties, as well as possible roles in supporting cognitive function. These diverse potential applications make it a compound worth watching in both academic and industrial research circles.